3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole

• IUPAC Name: 1-[4-[2-(4-chlorophenyl)acetyl]piperazin-1-yl]-3-(1H-indol-3-yl)propan-1-one
• InChI: InChI=1S/C23H24ClN3O2/c24-19-8-5-17(6-9-19)15-23(29)27-13-11-26(12-14-27)22(28)10-7-18-16-25-21-4-2-1-3-20(18)21/h1-6,8-9,16,25H,7,10-15H2
• InChI Key: XLEXAYZHKCZJDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CCC2=CNC3=CC=CC=C32)C(=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C23H24ClN3O2
• Molecular Weight: 409.9 g/mol

Description

3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. The A2A receptor is a G protein-coupled receptor that is expressed on various immune cells, including T cells, B cells, and dendritic cells. CPI-444 has been studied extensively for its potential as an immunotherapy agent in cancer treatment.

Mechanism of Action

The A2A receptor is a key regulator of the immune response, and its activation has been shown to suppress T cell activation and cytokine production. 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole blocks the A2A receptor, thereby enhancing the anti-tumor immune response. In addition, 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole has been shown to inhibit the production of regulatory T cells, which are known to suppress the immune response.
Biochemical and Physiological Effects
3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole has been shown to enhance the anti-tumor immune response in preclinical models of cancer. Specifically, 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole has been shown to increase T cell activation and cytokine production, leading to increased tumor cell killing. 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole has also been shown to inhibit the production of regulatory T cells, which can suppress the immune response.

Advantages and Limitations for Lab Experiments

One advantage of 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole is its specificity for the A2A receptor, which minimizes off-target effects. In addition, 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole has been shown to enhance the efficacy of other immunotherapy agents, such as anti-PD-1 antibodies. However, one limitation of 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole is its solubility in organic solvents, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole. One area of interest is the potential use of 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole in combination with other immunotherapy agents, such as anti-CTLA-4 antibodies. In addition, the use of 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole in other disease settings, such as autoimmune disorders, is an area of active research. Finally, the development of more potent and selective A2A receptor inhibitors is an ongoing area of investigation.
Conclusion
3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole is a small molecule inhibitor that targets the adenosine A2A receptor, and has been shown to enhance the anti-tumor immune response in preclinical models of cancer. While there are limitations to its use in certain experimental settings, 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole has shown promise as a potential immunotherapy agent for the treatment of cancer. Ongoing research will continue to explore the potential of 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole in combination with other immunotherapy agents, as well as in other disease settings.

Synthesis Methods

The synthesis of 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole involves several steps, including the condensation of 4-chlorophenylacetic acid with piperazine, followed by the addition of 3-oxopropylindole and subsequent purification. The final product is a white solid that is soluble in dimethyl sulfoxide (DMSO) and other organic solvents.

Scientific Research Applications

3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole has been studied extensively in preclinical models of cancer, including melanoma, lung cancer, and colorectal cancer. In these studies, 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole has been shown to enhance the anti-tumor immune response by blocking the A2A receptor on immune cells, leading to increased T cell activation and cytokine production. 3-(3-{4-[(4-chlorophenyl)acetyl]-1-piperazinyl}-3-oxopropyl)-1H-indole has also been shown to enhance the efficacy of other immunotherapy agents, such as anti-PD-1 antibodies.